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Compound of Interest

Compound Name: 4-Iodo-3-nitrotoluene

Cat. No.: B1266650 Get Quote

This guide provides critical safety, handling, and disposal information for laboratory

professionals working with 4-Iodo-3-nitrotoluene. Adherence to these procedures is essential

for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Iodo-3-nitrotoluene is a chemical compound that presents several hazards, requiring the

use of appropriate personal protective equipment.

Hazard Classifications:

Skin Irritant (Category 2)[1]

Eye Irritant (Category 2)[1]

Specific Target Organ Toxicity (Single Exposure), affecting the respiratory system (Category

3)[1]

Harmful if swallowed, in contact with skin, or if inhaled.[2]

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or

eyeshields

Protects against eye irritation

from dust or splashes.[1][3]

Hand Protection
Chemical-resistant gloves

(e.g., Neoprene)

Prevents skin irritation and

absorption.[1][3][4]

Respiratory Protection
Dust mask type N95 (US) or

equivalent

Minimizes inhalation of the

powder, protecting the

respiratory system.[1][3]

Body Protection Laboratory coat or coveralls
Provides a barrier against

accidental skin contact.[5]

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-Iodo-3-nitrotoluene is crucial for safe

handling and storage.

Property Value

Molecular Formula C₇H₆INO₂[6][7]

Molecular Weight 263.03 g/mol [1][6]

Appearance Glistening Powder, Orange-brown[7]

Melting Point 53-56 °C[1][7]

Flash Point 110 °C (230 °F) - closed cup[1]

Storage Temperature
Room Temperature, in a dark, dry, and well-

ventilated place.[7][8]

Standard Operating Procedure for Handling
The following workflow outlines the necessary steps for the safe handling of 4-Iodo-3-
nitrotoluene, from preparation to disposal.
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Preparation

Handling & Experimentation

Cleanup & Decontamination

Waste Disposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, N95 Mask)

Set up in a well-ventilated area
(e.g., chemical fume hood)

Weigh the required amount
of 4-Iodo-3-nitrotoluene

Carefully transfer the chemical
to the reaction vessel

Perform the experiment,
maintaining containment

Decontaminate work surfaces
and equipment

Remove PPE in the correct order

Wash hands thoroughly
with soap and water

Segregate and collect all chemical waste
(solid and liquid)

Label waste containers clearly

Store waste in a designated area

Dispose of waste through an
approved waste disposal plant

Click to download full resolution via product page

Safe Handling Workflow for 4-Iodo-3-nitrotoluene

Safety Operating Guide

Check Availability & Pricing
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Detailed Experimental Protocol
While a specific experimental protocol will vary depending on the research application, the

following general steps should be followed when handling 4-Iodo-3-nitrotoluene:

Preparation:

Ensure all necessary PPE is worn correctly before entering the designated handling area.

Work should be conducted in a certified chemical fume hood to ensure adequate

ventilation.[2][9]

Before weighing, ensure the analytical balance is clean and located within the fume hood

if possible.

Handling and Reaction:

Use a spatula or other appropriate tool to transfer the solid chemical. Avoid creating dust.

If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

Keep the reaction vessel covered as much as possible during the experiment to minimize

the release of any vapors or aerosols.

Cleanup and Decontamination:

Wipe down all surfaces that may have come into contact with the chemical using an

appropriate solvent and then soap and water.

Dispose of any contaminated cleaning materials as hazardous waste.

Remove PPE in the following order to prevent re-contamination: gloves, goggles, lab coat.

The respirator should be removed last after leaving the work area.

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
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Proper disposal of 4-Iodo-3-nitrotoluene and any associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with 4-Iodo-3-nitrotoluene, including unused

product, reaction byproducts, contaminated solvents, and disposable labware (e.g., gloves,

weighing paper), must be collected as hazardous waste.

Containerization: Use clearly labeled, sealed, and compatible containers for waste collection.

[8]

Disposal Route: All chemical waste must be disposed of through an approved and licensed

hazardous waste disposal company.[2] Do not dispose of this chemical down the drain or in

regular trash.[10] This compound is toxic to aquatic life with long-lasting effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
Iodo-3-nitrotoluene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266650#personal-protective-equipment-for-
handling-4-iodo-3-nitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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